molecular formula C10H11N2+ B372544 1-Ethylquinoxalin-1-ium

1-Ethylquinoxalin-1-ium

Cat. No.: B372544
M. Wt: 159.21g/mol
InChI Key: RHXUIYCAAMUXKX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Ethylquinoxalin-1-ium is a cationic quinoxaline derivative characterized by an ethyl group substituted at the 1-position of the quinoxaline ring, resulting in a positively charged nitrogen atom. Quinoxaline derivatives are renowned for their biological activities, including antibacterial and antifungal properties, and applications in material science .

Properties

Molecular Formula

C10H11N2+

Molecular Weight

159.21g/mol

IUPAC Name

1-ethylquinoxalin-1-ium

InChI

InChI=1S/C10H11N2/c1-2-12-8-7-11-9-5-3-4-6-10(9)12/h3-8H,2H2,1H3/q+1

InChI Key

RHXUIYCAAMUXKX-UHFFFAOYSA-N

SMILES

CC[N+]1=CC=NC2=CC=CC=C21

Canonical SMILES

CC[N+]1=CC=NC2=CC=CC=C21

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key structural and physicochemical differences:

Compound Name Molecular Formula Molecular Weight (g/mol) Key Functional Groups Topological Polar Surface Area (Ų) Crystal System
1-Ethylquinoxalin-1-ium (hypothetical) C₁₀H₁₁N₂⁺ ~159.21 Ethyl-substituted quinoxalinium ~20–30 (estimated) Not reported
1-Ethyl-3-methylquinoxalin-2(1H)-one C₁₁H₁₂N₂O 188.23 Quinoxalinone, ethyl, methyl 33.3 Triclinic (P1)
1-Ethyl-2-[(3-ethyl-6-methyl-benzothiazole)quinolin-1-ium C₂₂H₂₃N₂S 347.50 Quinolinium, benzothiazole, ethyl 7.1 Not reported

Key Observations:

  • Molecular Complexity: The benzothiazole-containing compound (C₂₂H₂₃N₂S) exhibits significantly higher complexity (complexity index = 490) due to its fused heterocyclic systems and multiple substituents . In contrast, 1-Ethyl-3-methylquinoxalin-2(1H)-one has a simpler structure with a single ketone group.
  • The benzothiazole compound, however, has lower polarity (7.1 Ų), suggesting greater lipophilicity .
  • Crystallography: 1-Ethyl-3-methylquinoxalin-2(1H)-one crystallizes in a triclinic system (space group P1) with unit cell parameters a = 7.4101 Å, b = 9.1405 Å, c = 14.2960 Å. Intra- and intermolecular C–H···O hydrogen bonds and π–π stacking (centroid distances: 3.446–3.815 Å) stabilize its crystal lattice .

Stability and Molecular Interactions

  • Hydrogen Bonding: The quinoxalinone derivative stabilizes via C–H···O hydrogen bonds (intramolecular) and intermolecular π–π interactions, enhancing thermal stability .

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